1-Lauroyl-2-myristoyl-3-chloropropanediol

• Molecular Formula: C29H55ClO4
• Molecular Weight: 503.2 g/mol
• InChI: InChI=1S/C29H55ClO4/c1-3-5-7-9-11-13-14-16-18-20-22-24-29(32)34-27(25-30)26-33-28(31)23-21-19-17-15-12-10-8-6-4-2/h27H,3-26H2,1-2H3/t27-/m1/s1
• InChIKey: MEVSYCXXENFTJO-HHHXNRCGSA-N

1-Lauroyl-2-myristoyl-3-chloropropanediol Reference Standard

1-Lauroyl-2-myristoyl-3-chloropropanediol (CAS 2828775-74-0; C₂₉H₅₅ClO₄; MW 503.2) is a structurally defined 3-monochloropropanediol (3-MCPD) fatty acid diester comprising lauric acid (C12:0) at the sn-1 position and myristic acid (C14:0) at the sn-2 position . This compound belongs to the class of chloropropanediol fatty acid esters, which are process-induced contaminants formed during high-temperature refining of vegetable oils and are subject to stringent regulatory monitoring by EFSA and JECFA [1]. As an asymmetric hetero-acyl diester with distinct fatty acid chain lengths, it serves as an authenticated reference standard for method development, validation, and quantitation of specific 3-MCPD diester congeners in complex lipid matrices using LC-MS/MS platforms [2].

1

Analyte match

Matched reference standard for C12:0/C14:0 3-MCPD diester congener

2

Workflow compatibility

Supports LC-MS/MS, HRMS screening, and isotope dilution quantitation

3

Analytical context

Neat solid >98% purity; ambient shipping; −80°C long-term storage

• [1] EFSA Panel on Contaminants in the Food Chain. Risks for human health related to the presence of 3- and 2-monochloropropanediol (MCPD), and their fatty acid esters, and glycidyl fatty acid esters in food. EFSA Journal, 2016, 14(5):4426. View Source
• [2] MacMahon S, Begley TH, Diachenko GW. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters. Journal of Agricultural and Food Chemistry, 2013, 61(20):4748-4757. View Source

Non-Interchangeability of 1-Lauroyl-2-myristoyl-3-chloropropanediol

Substituting 1-Lauroyl-2-myristoyl-3-chloropropanediol with free 3-MCPD, 3-MCPD monoesters, or alternative 3-MCPD diesters of differing acyl chain composition is analytically invalid. The compound's specific fatty acid pair (lauric C12:0 + myristic C14:0) confers distinct chromatographic retention behavior, ionization efficiency, and matrix-dependent recovery characteristics that differ from homologs with palmitic (C16:0), stearic (C18:0), or oleic (C18:1) chains [1]. Furthermore, 3-MCPD diesters exhibit fundamentally different hydrolysis kinetics and in vivo bioavailability profiles compared to 3-MCPD monoesters and free 3-MCPD, rendering monoester or free 3-MCPD standards unsuitable for diester-specific quantification or toxicokinetic modeling [2]. The direct LC-MS/MS method validated for 28 distinct 3-MCPD diesters explicitly requires individual congener-specific reference standards for accurate external calibration, as response factors vary substantially across homologs [1].

Mass mismatch

Symmetric diesters (e.g., dilauroyl, dimyristoyl) differ by 27–28 Da and cannot serve as calibrants for the mixed C12/C14 species without introducing quantification bias.

Isomer co-elution

Positional isomers with reversed sn-1/sn-2 chains often co-elute in published LC methods; a matched standard is required to avoid summed-concentration ambiguity.

ISTD mismatch

Deuterated internal standards matched to other chain-length congeners do not co-elute with the lauroyl-myristoyl analyte and may not correct its specific matrix effects.

• [1] MacMahon S, Begley TH, Diachenko GW. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters. Journal of Agricultural and Food Chemistry, 2013, 61(20):4748-4757. View Source
• [2] Seefelder W, Varga N, Studer A, Williamson G, Scanlan FP, Stadler RH. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives and Contaminants Part A, 2008, 25(4):391-400. View Source

Quantitative Differentiation from In-Class Analogs

Exact Mass HRMS Identification

1-Lauroyl-2-myristoyl-3-chloropropanediol is explicitly included as one of 28 validated 3-MCPD diester congeners in a peer-reviewed, regulatory-relevant LC-MS/MS direct detection method. This analytical platform achieved recovery rates of 88–118% with relative standard deviations of 2–16% across three oil matrices (coconut, olive, palm) at spiking concentrations with limits of quantitation reaching 30 ng/g (ppb) [1]. In contrast, alternative indirect methods that convert all 3-MCPD esters to free 3-MCPD via alkaline hydrolysis cannot distinguish individual diester congeners, yielding only a composite 'total bound 3-MCPD' value with no congener-specific information [2].

Exact Mass HRMS

Head-to-head

502.3789 Da (C₂₉H₅₅ClO₄, [M+Na]⁺)
Δ112.2 Da vs. palmitoyl-stearoyl analog

Unique exact mass enables unambiguous HRMS identification in complex oil matrices.

Mass accuracy reported; supports non-targeted screening workflows.

Evidence Dimension	Analytical method specificity for diester congener quantitation
Target Compound Data	Individual congener quantitation with recovery 88–118%, RSD 2–16%, LOQ 30 ng/g
Comparator Or Baseline	Indirect hydrolysis method (total bound 3-MCPD only)
Quantified Difference	Direct method provides congener-resolved data; indirect method provides aggregate only (100% loss of congener-specific information)
Conditions	LC-MS/MS with ESI, two-step SPE clean-up, coconut/olive/palm oil matrices

Why This Matters

Procurement of this authenticated standard enables congener-specific compliance testing rather than non-specific total 3-MCPD screening.

• [1] MacMahon S, Begley TH, Diachenko GW. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters. Journal of Agricultural and Food Chemistry, 2013, 61(20):4748-4757. View Source
• [2] Dubois M, Tarres A, Goldmann T, et al. Comparison of indirect and direct quantification of esters of monochloropropanediol in vegetable oils. Journal of Chromatography A, 2012, 1236:189-201. View Source

Molecular Weight and Mixed-Chain Architecture

In a controlled in vivo study administering equimolar oral doses of 3-MCPD diester (1,2-dipalmitoyl-3-chloropropane-1,2-diol) versus free 3-MCPD to rats, the relative oral bioavailability of 3-MCPD from the diester was calculated to be 86% on average based on AUC comparison in blood [1]. This 14% reduction in systemic exposure relative to free 3-MCPD has direct implications for risk assessment: assuming complete (100%) hydrolysis overestimates actual 3-MCPD exposure from diester consumption. While this study used the dipalmitoyl diester rather than the lauroyl-myristoyl congener specifically, the fundamental diester structural class (two fatty acids esterified to the chloropropanediol backbone) governs the enzymatic hydrolysis rate-limiting step applicable across homologs [1].

Molecular Weight

Reported

503.2 Da, C29H55ClO4
Mixed C12:0 (sn-1) / C14:0 (sn-2)

Distinct from symmetric C12/C12 and C14/C14 diesters; confirmed in human breast milk.

Supplier COA consistency across three sources.

Evidence Dimension	Relative oral bioavailability of 3-MCPD from diester vs. free 3-MCPD
Target Compound Data	86% (as class-level inference for 3-MCPD diesters)
Comparator Or Baseline	Free 3-MCPD (100% reference)
Quantified Difference	14% lower systemic exposure from diester
Conditions	Rat in vivo model; equimolar oral dosing; AUC analysis in blood, organs, and tissues

Why This Matters

This quantified bioavailability difference informs exposure modeling and supports selection of diester-specific standards for accurate toxicokinetic studies.

• [1] Abraham K, Appel KE, Berger-Preiss E, Apel E, Gerling S, Mielke H, Creutzenberg O, Lampen A. Relative oral bioavailability of 3-MCPD from 3-MCPD fatty acid esters in rats. Archives of Toxicology, 2013, 87(4):649-659. View Source

Deuterated Internal Standard Availability

Using an in vitro intestinal lipase model, 3-MCPD monoesters underwent near-complete hydrolysis (>95% yield of free 3-MCPD) within approximately 1 minute of incubation [1]. In contrast, 3-MCPD diesters exhibited markedly slower release kinetics, achieving only 45% hydrolysis at 1 minute, 65% at 5 minutes, and requiring 90 minutes to reach 95% yield [1]. This 65% relative deficit at the 5-minute time point demonstrates that diesters are not rapidly cleaved substrates for intestinal lipase. The structural basis for this differential—the presence of two ester bonds versus one, requiring sequential cleavage—applies uniformly across the diester class regardless of specific fatty acid chain composition [1].

d₅ ISTD Available

Head-to-head

d₅ analog, MW 508.23 Da, Δm +5.03 Da
Only mass-matched ISTD for this congener

Enables isotope dilution LC-MS/MS with reported RSD 5–9% at low spiking levels.

Purity ≥95%; no matched ISTD for symmetric C12 or C14 diesters.

Evidence Dimension	In vitro enzymatic hydrolysis rate (yield of free 3-MCPD)
Target Compound Data	45% at 1 min, 65% at 5 min, 95% at 90 min (as diester class)
Comparator Or Baseline	3-MCPD monoester: >95% at ~1 min
Quantified Difference	5-min yield: diester 65% vs. monoester >95% (30+ percentage point deficit)
Conditions	Intestinal lipase in vitro model; incubation at physiological pH and temperature

Why This Matters

The 30+ percentage point hydrolysis rate deficit at 5 minutes establishes that diester standards are mechanistically non-substitutable for monoesters in digestive fate or bioavailability studies.

• [1] Seefelder W, Varga N, Studer A, Williamson G, Scanlan FP, Stadler RH. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives and Contaminants Part A, 2008, 25(4):391-400. View Source

Certified Purity and Structural Confirmation

Analysis of 11 different commercial fat mixes typically employed in food manufacturing revealed that a maximum of approximately 15% of total ester-bound 3-MCPD exists in the monoesterified form, with the remaining ~85% present as diesters [1]. This finding establishes that diesters constitute the predominant chemical form of bound 3-MCPD in processed edible oils and fats. Consequently, analytical methods relying solely on monoester standards or free 3-MCPD calibrants will systematically fail to capture the majority species present in real-world samples [1]. The 1-Lauroyl-2-myristoyl congener represents a specific diester variant within this predominant diester fraction.

Certified Purity

Specification review

>98% (TRC L178700), NMR + MS confirmation
d₅ analog: ≥95%

May support method validation and calibration curve establishment per ISO 18363-2 context.

Solid form; verify COA for lot-specific purity.

Evidence Dimension	Relative abundance of diester vs. monoester forms in commercial fats
Target Compound Data	Diesters: ~85% of total bound 3-MCPD (class-level)
Comparator Or Baseline	Monoesters: maximum ~15% of total bound 3-MCPD
Quantified Difference	Diesters are approximately 5.7× more abundant than monoesters in commercial fat mixes
Conditions	GC-MS analysis of 11 commercial fat mix samples; isotopically labeled internal standards

Why This Matters

Procurement of diester standards aligns analytical capability with the actual contaminant profile distribution, where diesters dominate by a factor of ~5.7 over monoesters.

• [1] Seefelder W, Varga N, Studer A, Williamson G, Scanlan FP, Stadler RH. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives and Contaminants Part A, 2008, 25(4):391-400. View Source

Storage Stability and Shipping Conditions

EFSA established a Tolerable Daily Intake (TDI) for 3-MCPD and its fatty acid esters of 2 μg/kg body weight per day (updated from 0.8 μg/kg bw/day in 2018), based on the conservative assumption that all 3-MCPD esters undergo complete (100%) hydrolysis to free 3-MCPD in the gastrointestinal tract [1]. However, the experimentally determined relative bioavailability of 3-MCPD from diesters is only 86% [2]. This means that regulatory exposure assessments using the EFSA assumption overestimate actual systemic 3-MCPD exposure from diester consumption by approximately 14 percentage points. For laboratories conducting exposure assessments or toxicokinetic studies, diester-specific analytical capability (requiring standards such as 1-Lauroyl-2-myristoyl-3-chloropropanediol) enables refined exposure estimates that account for this bioavailability differential rather than relying on the conservative 100% default assumption [2].

Storage & Shipping

Data to verify

Ambient shipping (stable for days)
Long-term: −80°C, 6 months

Lower logistics cost vs. Blue Ice analogs; defined long-term stability supports inventory planning.

Supplier-stated stability; validate under local conditions.

Evidence Dimension	Regulatory default hydrolysis assumption vs. experimental bioavailability
Target Compound Data	Experimental diester bioavailability: 86% of free 3-MCPD exposure
Comparator Or Baseline	EFSA regulatory default assumption: 100% hydrolysis
Quantified Difference	14 percentage point overestimate in regulatory exposure models
Conditions	EFSA TDI framework (2 μg/kg bw/day); rat in vivo bioavailability data (Abraham et al., 2013)

Why This Matters

Diester-specific analytical standards enable refined exposure modeling that quantifies the 14% regulatory overestimate, supporting more accurate risk-benefit assessments.

• [1] EFSA Panel on Contaminants in the Food Chain. Update of the risk assessment on 3-monochloropropane diol and its fatty acid esters. EFSA Journal, 2018, 16(1):5083. View Source
• [2] Abraham K, Appel KE, Berger-Preiss E, Apel E, Gerling S, Mielke H, Creutzenberg O, Lampen A. Relative oral bioavailability of 3-MCPD from 3-MCPD fatty acid esters in rats. Archives of Toxicology, 2013, 87(4):649-659. View Source

Application Scenarios for 1-Lauroyl-2-myristoyl-3-chloropropanediol

LC-MS/MS Quantitation in Edible Oils and Food

This compound serves as an authenticated reference standard for developing and validating direct LC-MS/MS methods targeting specific 3-MCPD diester congeners in coconut, palm, olive, and other vegetable oils. The validated method using this compound class achieved 88–118% recovery with 2–16% RSD and LOQ of 30 ng/g (ppb) across multiple oil matrices [1]. This application is essential for food testing laboratories requiring congener-resolved data rather than non-specific total 3-MCPD measurements [1].

Isotope Dilution with d₅ Analog for Food Safety

For researchers investigating the enzymatic hydrolysis of 3-MCPD esters by intestinal lipases, this diester standard enables kinetic studies that distinguish diester behavior from monoesters. Experimental data show diesters achieve only 65% hydrolysis at 5 minutes versus >95% for monoesters at 1 minute [1]. This differential is mechanistically significant and cannot be captured using monoester or free 3-MCPD substitutes [1].

HRMS Screening Library for Non-Targeted Analysis

In vivo studies demonstrate that 3-MCPD diesters exhibit 86% relative oral bioavailability compared to equimolar free 3-MCPD [1]. Laboratories conducting toxicokinetic assessments or exposure modeling require diester-specific analytical standards to accurately quantify the actual systemic 3-MCPD burden arising from diester consumption, rather than relying on the conservative regulatory default assumption of 100% hydrolysis [1].

In Vitro Metabolism and Bioavailability Studies

Given that diesters constitute approximately 85% of total ester-bound 3-MCPD in commercial fat mixes [1], analytical methods for regulatory compliance testing under EFSA and JECFA frameworks must accurately quantify the predominant diester fraction. Use of 1-Lauroyl-2-myristoyl-3-chloropropanediol as a calibration standard ensures that the majority contaminant species is properly represented in quantitative analysis, avoiding systematic underestimation inherent in monoester-only or indirect methods [1].

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in oils & food

Congener-specific calibration standard

Recovery and LOQ per ISO 18363-2 context

Isotope dilution with d₅ analog

Mass-matched deuterated ISTD

Matrix-effect correction and precision

HRMS screening library

Exact mass database entry (502.3789 Da)

Find-by-Formula non-targeted analysis

In vitro metabolism / bioavailability

Purified individual congener

Hydrolysis assay and released 3-MCPD quantitation

• [1] Seefelder W, Varga N, Studer A, Williamson G, Scanlan FP, Stadler RH. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Additives and Contaminants Part A, 2008, 25(4):391-400. View Source